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Compound of Interest

Compound Name: ML366

Cat. No.: B1676654

This guide provides detailed instructions and troubleshooting advice for preparing a stock
solution of ML366 in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)

Q1: What is ML3667

Al: ML366 is a small molecule inhibitor of Vibrio cholerae Quorum Sensing.[1][2][3] It functions
by targeting the LuxO response regulator and inhibiting its ATPase activity.[3]

Q2: What is the recommended solvent for preparing an ML366 stock solution?

A2: The recommended solvent for ML366 is DMSO (Dimethyl Sulfoxide).[2] ML366 is readily
soluble in DMSO.[2]

Q3: What is the molecular weight of ML366?
A3: The molecular weight of ML366 is 329.35 g/mol .[1][2]
Q4: How should I store the solid (powder) form of ML3667

A4: The solid compound should be stored in a dry, dark place. For short-term storage, 0 - 4°C
(days to weeks) is suitable, while -20°C is recommended for long-term storage (months to
years).[2]
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Q5: How should | store the ML366 stock solution in DMSO?

A5: Aliquot the stock solution into single-use volumes and store them frozen.[4] For short-term
storage (days to weeks), O - 4°C is acceptable, but for long-term storage (months), -20°C is
recommended.[2] Some general protocols suggest that DMSO solutions can be stored at -80°C
for up to six months.[4] It is important to avoid repeated freeze-thaw cycles.[4]

Q6: My DMSO is frozen. Is it still usable?

A6: Yes. DMSO has a melting point of about 19°C (66°F) and freezes near room temperature.
[5] You can gently warm the bottle to room temperature to reliquefy it without damaging the
solvent.[6]

Q7: | see precipitates in my stock solution after thawing it. What should | do?

A7: Precipitates can form if the compound has come out of solution during freezing. Before
use, ensure the solution is equilibrated to room temperature.[7] You can gently warm the vial
(e.g., to 37°C) and vortex or sonicate it in an ultrasonic water bath to help redissolve the
compound completely.[8][9] Always visually inspect the solution to ensure no precipitates are
present before making dilutions.[8]

Data Presentation
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Parameter Value Source(s)

Compound Name ML366 [1112]
N-[5-(2,3-Dihydro-1,4-
benzodioxin-6-yl)-1,3,4-

IUPAC Name ) [2]
oxadiazol-2-yl]-
cyclohexanecarboxamide

Molecular Weight 329.35 g/mol [11[2]

Recommended Solvent DMSO (Dimethyl Sulfoxide) [2]

) Short-term: 0-4°C; Long-term:

Storage (Solid Form) [2]
-20°C
Short-term: 0-4°C; Long-term:

Storage (DMSO Stock) [2][4]
-20°C or -80°C

) ] Low micromolar (uM) range
Typical Working Conc. [10]

(e.g., 2.5-16.3 uM)

Experimental Protocol: Preparing a 10 mM Stock

Solution

This protocol provides a method for preparing a 10 mM stock solution of ML366 in DMSO.

Materials:

e ML366 solid powder

e Anhydrous or high-purity DMSO

e Analytical balance

e Microcentrifuge tubes or amber glass vials

o Calibrated micropipettes

e \ortex mixer and/or sonicator
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Calculation:

To prepare a 10 mM stock solution, the required mass of ML366 must be calculated.

Formula: Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume
(mL)

Example Calculation for 1 mL of 10 mM stock:
o Mass (mg) = 10 mmol/L x 329.35 g/mol x 0.001 L

o Mass (mg) = 3.2935 mg

Procedure:

Equilibration: Allow the vial of solid ML366 and the bottle of DMSO to come to room
temperature before opening to prevent moisture absorption.[8] DMSO is very hygroscopic.[8]

Weighing: Accurately weigh out 3.3 mg of ML366 powder using an analytical balance and
place it into a sterile microcentrifuge tube or vial.

Solvent Addition: Add 1.0 mL of high-purity DMSO to the tube containing the ML366 powder.

Dissolution: Tightly cap the tube and vortex thoroughly. If the compound does not dissolve
completely, sonicate the solution for a few minutes in a room temperature water bath.[8][11]
Gentle warming (e.g., in a 37°C water bath) can also aid dissolution.[8]

Verification: Visually inspect the solution to ensure all solid material has dissolved and the
solution is clear.[8]

Aliquoting & Storage: To avoid repeated freeze-thaw cycles, divide the stock solution into
smaller, single-use aliquots (e.g., 20-50 pL) in sterile microcentrifuge tubes.[4] Label the
tubes clearly and store them at -20°C or -80°C for long-term use.[4]

Troubleshooting Guide
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Problem

Possible Cause(s)

Recommended Solution(s)

Compound will not dissolve

completely.

Contaminated Solvent: DMSO
is hygroscopic and may have
absorbed water, reducing its
solvating power for lipophilic

compounds.[8][12]

Use a fresh, unopened bottle
of anhydrous or high-purity
DMSO.[13] Store DMSO
properly in tightly sealed

containers.[6]

Concentration Too High: The
desired concentration may
exceed the solubility limit of
ML366 in DMSO.

While ML366 is soluble in
DMSO, if issues persist, try
preparing a slightly lower
concentration stock (e.g., 5

mM) and re-test.

Insufficient Mixing: The
compound may not have been
mixed with enough energy to

fully dissolve.

Continue to vortex the solution.
Use an ultrasonic water bath to
provide additional energy for
dissolution.[8] Gentle warming

to 37°C can also be effective.

[8]

Final concentration appears
incorrect or experimental

results are inconsistent.

Inaccurate Weighing: Weighing
very small amounts of powder
can be inaccurate, especially if
the balance is not sufficiently
sensitive.[14][15]

If possible, prepare a larger
volume of stock solution (e.qg.,
5-10 mL) to increase the
required mass, which improves

weighing accuracy.

Compound Degradation:
Repeated freeze-thaw cycles
or improper long-term storage
can lead to compound

degradation.

Always aliguot stock solutions
into single-use volumes.[4]
Ensure they are stored at the
correct temperature (-20°C or
-80°C) and protected from
light.[7][16]

Precipitate forms when diluting

stock into aqueous media.

Low Agqueous Solubility: The
compound is precipitating out
of the aqueous buffer or cell

culture medium.

Perform serial dilutions to
avoid a sudden large change
in solvent polarity.[4] Ensure
the final concentration of
DMSO in the working solution
is low (typically <0.5%) to
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avoid both precipitation and
solvent-induced toxicity in
cellular assays.[4]

Workflow Visualization
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Workflow for ML366 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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